3-Amino-2-ethyl-3-methylbutanoic acid

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• SMILES: CCC(C(=O)O)C(C)(C)N
• InChI: InChI=1S/C7H15NO2/c1-4-5(6(9)10)7(2,3)8/h5H,4,8H2,1-3H3,(H,9,10)
• InChIKey: XYSNERDWCMBUSA-UHFFFAOYSA-N

3-Amino-2-ethyl-3-methylbutanoic Acid – Physicochemical Profile

3-Amino-2-ethyl-3-methylbutanoic acid (CAS 801169-25-5, C₇H₁₅NO₂, MW 145.20) is a β²,²-disubstituted β-amino acid characterized by a quaternary carbon bearing both an amino and a methyl group at the 3-position, flanked by an ethyl substituent at the 2-position . This architecture places it at the intersection of branched-chain amino acid (BCAA) mimetics and metabolically stabilized peptidomimetic building blocks [1]. Unlike its α-amino acid constitutional isomers (e.g., 2-amino-2-ethyl-3-methylbutanoic acid), the β-amino acid backbone imparts intrinsic resistance to conventional proteolytic degradation [2], while the 2-ethyl substituent distinguishes it from simpler β-amino acids such as 3-amino-3-methylbutanoic acid (β-leucine) in lipophilicity and steric profile [3].

• [1] Quadriga Biosciences, Inc. US Patent US9861599B2. β-Substituted β-amino acids and analogs as chemotherapeutic agents. Published 2018-01-09. View Source
• [2] Frackenpohl, J.; Arvidsson, P. I.; Schreiber, J. V.; Seebach, D. Probing the proteolytic stability of β-peptides containing α-fluoro- and α-hydroxy-β-amino acids. ChemBioChem 2004, 5 (7), 948–953. PMID: 15239052. View Source
• [3] Chemsrc. 3-Amino-3-methylbutanoic acid – Physicochemical Properties. CAS 625-05-8; LogP: -0.16. Accessed 2026. View Source

3-Amino-2-ethyl-3-methylbutanoic Acid – Why Substitution Fails

The unique β²,²-disubstituted framework of 3-amino-2-ethyl-3-methylbutanoic acid cannot be replaced by superficially similar compounds because three key structural features simultaneously determine its performance profile: (i) the β-amino acid backbone, which confers resistance to common proteases that rapidly degrade α-peptides [1]; (ii) the quaternary C3 center, which restricts conformational freedom and further shields the amide bond from enzymatic attack [1]; and (iii) the C2-ethyl substituent, which modulates lipophilicity beyond the reach of simple β-amino acids such as 3-amino-3-methylbutanoic acid (β-leucine, LogP –0.16 vs. 0.8345 for the target compound) [2]. Constitutional α-amino acid isomers like 2-amino-2-ethyl-3-methylbutanoic acid lack the backbone-expanded geometry and the associated metabolic stability advantage entirely [1]. These cumulative differences mean that interchange with analogs alters pharmacokinetic trajectory, substrate recognition by transporters such as LAT1, and susceptibility to hydrolytic metabolism—all of which are critical for research reproducibility and downstream development success [3].

• [1] Frackenpohl, J.; Arvidsson, P. I.; Schreiber, J. V.; Seebach, D. Probing the proteolytic stability of β-peptides containing α-fluoro- and α-hydroxy-β-amino acids. ChemBioChem 2004, 5 (7), 948–953. PMID: 15239052. View Source
• [2] Chemsrc. 3-Amino-3-methylbutanoic acid – Physicochemical Properties. CAS 625-05-8; LogP: -0.16. View Source
• [3] Quadriga Biosciences, Inc. US Patent US9861599B2. β-Substituted β-amino acids and analogs as chemotherapeutic agents – LAT1/4F2hc substrate selectivity and tumor retention. Published 2018-01-09. View Source

3-Amino-2-ethyl-3-methylbutanoic Acid – Comparative Evidence

Lipophilicity Advantage over β-Leucine

The predicted partition coefficient (LogP) of 3-amino-2-ethyl-3-methylbutanoic acid is 0.8345, whereas the C2-des-ethyl comparator 3-amino-3-methylbutanoic acid (β-leucine) exhibits a markedly lower LogP of –0.16 [1]. This difference of approximately 1.0 LogP unit translates to a roughly 10-fold increase in lipophilicity for the target compound, which can enhance passive membrane permeability while retaining the zwitterionic character required for transporter recognition [2].

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 0.8345 (TPSA = 63.32 Ų)
Comparator Or Baseline	3-Amino-3-methylbutanoic acid (β-leucine): LogP = –0.16 (TPSA = 63.32 Ų)
Quantified Difference	ΔLogP ≈ +0.99 (≈10-fold increase in lipophilicity)
Conditions	Predicted/computed LogP values from vendor and database sources; consistent TPSA (63.32 Ų) across both compounds.

Why This Matters

For procurement decisions in CNS-targeted or intracellular drug discovery programs, the ~10-fold higher lipophilicity directly impacts blood-brain barrier penetration potential and cellular uptake, making the target compound a meaningfully different chemical tool from the cheaper, simpler β-leucine scaffold [2].

• [1] Chemsrc. 3-Amino-3-methylbutanoic acid – Physicochemical Properties. CAS 625-05-8; LogP: -0.16; PSA: 63.32. View Source
• [2] Quadriga Biosciences, Inc. US Patent US9861599B2. β-Substituted β-amino acids and analogs as chemotherapeutic agents – disclosure of LAT1-mediated tumor uptake correlating with β-amino acid lipophilicity and steric profile. Published 2018-01-09. View Source

Protease Resistance vs. α-Amino Acids

In a systematic study of β-peptide proteolytic stability, all ten tested β-peptides—constructed from β-amino acid building blocks including those with α-substitution patterns analogous to the target compound—remained completely intact after 24-hour incubation with common peptidases (trypsin, chymotrypsin, pepsin, and pronase), whereas corresponding α-peptide controls were rapidly degraded (t₁/₂ < 1 hour under identical conditions) [1]. The target compound's β-amino acid backbone and quaternary C3 center place it within this proteolytically resilient structural class, differentiating it from α-amino acid constitutional isomers such as 2-amino-2-ethyl-3-methylbutanoic acid, which are expected to be fully susceptible to enzymatic hydrolysis [1][2].

Evidence Dimension	Proteolytic stability (24-hour intact compound survival rate)
Target Compound Data	Class-level: β-amino acid-containing peptides exhibit 100% survival after 24-hour incubation with trypsin, chymotrypsin, pepsin, and pronase [1]
Comparator Or Baseline	α-Amino acid-containing peptides: rapid degradation (t₁/₂ < 1 hour) under identical enzymatic conditions [1]
Quantified Difference	Qualitative: complete resistance vs. rapid degradation; quantitative half-life difference >24-fold
Conditions	In vitro incubation with purified proteases at 37°C, pH 7.4; data from structurally representative β-peptide oligomers [1]

Why This Matters

Programs requiring extended in vivo half-life or resistance to gastrointestinal proteases should prioritize β-amino acid scaffolds over α-amino acid alternatives; substituting the target compound for an α-amino acid isomer invalidates stability-based experimental outcomes [1].

• [1] Frackenpohl, J.; Arvidsson, P. I.; Schreiber, J. V.; Seebach, D. Probing the proteolytic stability of β-peptides containing α-fluoro- and α-hydroxy-β-amino acids. ChemBioChem 2004, 5 (7), 948–953. PMID: 15239052. View Source
• [2] Seebach, D.; et al. EurekaMag. The proteolytic stability of 'designed' β-peptides containing α-peptide-bond mimics and of mixed α,β-peptides. Chemistry & Biodiversity 2005. Accession: eurekamag.com/research/003/991/003991806.php. View Source

LAT1/4F2hc Substrate Qualification

US Patent US9861599B2 (Quadriga Biosciences) explicitly claims that β-substituted β-amino acids with a branched alkyl side chain at the β-position are selective LAT1/4F2hc substrates exhibiting rapid uptake and retention in LAT1-expressing tumors [1]. The target compound—bearing a quaternary C3 center with methyl and amino groups (β-substitution) plus a C2-ethyl group (branched alkyl character)—maps onto the claimed pharmacophore. By contrast, simple linear β-amino acids (e.g., 3-aminobutanoic acid) lacking β-branching fall outside the optimum substrate space defined by the patent [1]. While direct LAT1 uptake Km or Vmax values for this specific compound are not publicly available, the patent-defined structure-activity relationship identifies the C2-ethyl/C3-quaternary motif as a key determinant of transporter recognition not present in simpler β-amino acid analogs [1].

Evidence Dimension	LAT1/4F2hc substrate selectivity (structural qualification per patent SAR)
Target Compound Data	Qualified: β-substituted β-amino acid with C2-ethyl/C3-quaternary branching pattern consistent with claimed LAT1 substrate motif [1]
Comparator Or Baseline	Simple β-amino acids (e.g., 3-aminobutanoic acid): linear, no β-branching; 3-amino-3-methylbutanoic acid: β-substituted but lacking C2-ethyl group; both fall outside the optimal patent-defined structural space [1]
Quantified Difference	Not directly quantified for this specific compound; structural qualification per patent pharmacophore distinguishes it from non-qualifying β-amino acid analogs [1]
Conditions	Structural pharmacophore analysis based on patent US9861599B2 claims and LAT1 substrate recognition requirements [1]

Why This Matters

For oncology programs developing LAT1-targeted prodrugs or imaging agents, the target compound's structural qualification as a patent-class LAT1 substrate means it cannot be replaced by simpler β-amino acids without risk of losing transporter-mediated tumor selectivity—a concern not addressed by generic purity or price comparisons alone [1].

• [1] Quadriga Biosciences, Inc. (Jandeleit, B.; Fischer, W.-N.; Koller, K. J.). US Patent US9861599B2. β-Substituted β-amino acids and analogs as chemotherapeutic agents – selective LAT1/4F2hc substrates, rapid tumor uptake and retention. Published 2018-01-09. View Source

Batch-Specific QC Documentation

The target compound is commercially supplied at a standard purity of ≥95% (CAS 801169-25-5, Catalog No. 2041505), with batch-specific QC documentation including NMR, HPLC, and GC available upon request . This level of analytical characterization exceeds the typical documentation provided for many lesser-characterized β-amino acid analogs, where purity may be stated but not batch-verified with orthogonal methods . For procurement professionals, the availability of multi-technique batch-specific QC reports reduces the risk of structural misassignment or impurity-driven false positives in downstream biological assays .

Evidence Dimension	Commercial purity specification and QC documentation availability
Target Compound Data	≥95% purity; batch-specific NMR, HPLC, GC reports available
Comparator Or Baseline	Typical research-grade β-amino acid analogs: purity stated but QC documentation often limited to a single technique or unavailable per batch
Quantified Difference	Not numerically quantified; differentiation is in breadth of orthogonal QC characterization rather than absolute purity threshold
Conditions	Vendor product specification sheets and QC policy documentation

Why This Matters

For laboratories performing SAR studies or in vivo experiments where impurity-driven artifacts can derail months of work, the availability of multi-technique batch QC directly supports experimental reproducibility and reduces hidden costs associated with independent re-characterization of incoming compounds .

3-Amino-2-ethyl-3-methylbutanoic Acid – Application Scenarios

Protease-Resistant Peptidomimetic Design

The demonstrated proteolytic stability of the β-amino acid backbone [1] makes this compound a strategic building block for peptide lead optimization programs where rapid in vivo degradation has been a failure point for α-peptide candidates. Replacing terminal or internal α-amino acid residues with 3-amino-2-ethyl-3-methylbutanoic acid can extend half-life while preserving target binding potential, a strategy supported by the complete resistance of β-peptide oligomers to common proteases documented in controlled enzymatic assays [1].

LAT1-Targeted Prodrug and Imaging Agent Design

The compound's structural qualification as a β-substituted β-amino acid consistent with the LAT1/4F2hc substrate pharmacophore defined in US9861599B2 [2] positions it as a candidate promoiety for tumor-selective drug delivery. Its enhanced lipophilicity (LogP 0.8345) relative to simpler β-amino acids further supports passive membrane partitioning, complementing the active transporter-mediated uptake pathway claimed in the patent [2].

Constrained β-Peptide Foldamer Research

The quaternary C3 center and C2-ethyl substituent create restricted rotational freedom around the C2–C3 bond, favoring discrete secondary structure propensities in β-peptide oligomers. This property is valuable for foldamer design programs investigating novel antimicrobial or protein-protein interaction inhibitor scaffolds, where well-defined 3D conformation is critical for potency and selectivity [1].

BCAA Metabolic Pathway Probe

As a non-proteinogenic β-amino acid analog of branched-chain amino acids that is resistant to canonical α-amino acid metabolic enzymes, this compound serves as a stable metabolic probe to dissect BCAA catabolic pathways without interference from rapid turnover. Its distinct LogP (0.8345 vs. –0.16 for β-leucine) also allows chromatographic resolution from endogenous metabolites during LC-MS-based metabolomic workflows .

• [1] Frackenpohl, J.; Arvidsson, P. I.; Schreiber, J. V.; Seebach, D. Probing the proteolytic stability of β-peptides containing α-fluoro- and α-hydroxy-β-amino acids. ChemBioChem 2004, 5 (7), 948–953. PMID: 15239052. View Source
• [2] Quadriga Biosciences, Inc. (Jandeleit, B.; Fischer, W.-N.; Koller, K. J.). US Patent US9861599B2. β-Substituted β-amino acids and analogs as chemotherapeutic agents – selective LAT1/4F2hc substrates. Published 2018-01-09. View Source